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Compound of Interest

Compound Name: HDAC8-IN-13

Cat. No.: B1682578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and use of

HDAC8-IN-1, a selective inhibitor of Histone Deacetylase 8 (HDAC8), for in vitro assays.

Adherence to these guidelines is crucial for ensuring the accuracy, reproducibility, and reliability

of experimental results.

Introduction to HDAC8-IN-1
HDAC8-IN-1 is a potent and selective small molecule inhibitor of HDAC8, a class I histone

deacetylase.[1][2][3] HDACs are a family of enzymes that play a critical role in regulating gene

expression through the deacetylation of histone and non-histone proteins.[4][5] Dysregulation

of HDAC8 activity has been implicated in various diseases, including cancer, making it a

significant target for therapeutic development.[6][7] Accurate preparation of HDAC8-IN-1 stock

solutions is the foundational step for any downstream biological assay.

Physicochemical and Biological Properties of
HDAC8-IN-1
A summary of the key quantitative data for HDAC8-IN-1 is presented in the table below for easy

reference.
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Property Value Reference

Synonyms MDK-7933, WK2-16 [1][3]

CAS Number 1417997-93-3 [1][2][3][8][9]

Molecular Formula C₂₂H₁₉NO₃ [1][3][8]

Molecular Weight 345.4 g/mol [1][3]

IC₅₀ for HDAC8 27.2 nM [1][2][9]

Solubility Soluble in DMSO [1][9]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1][9]

Storage (Powder) -20°C for up to 3 years [9]

Storage (in DMSO) -80°C for up to 1 year [9]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of
HDAC8-IN-1 in DMSO
This protocol details the steps for preparing a 10 mM stock solution of HDAC8-IN-1, a common

starting concentration for serial dilutions in various assays.

Materials:

HDAC8-IN-1 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer
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(Optional) Sonicator

Procedure:

Equilibration: Before opening, allow the vial of HDAC8-IN-1 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents the condensation of moisture, which

can affect the stability and weighing accuracy of the compound.

Calculation of Required Mass: To prepare a 10 mM stock solution, use the following formula

to calculate the mass of HDAC8-IN-1 required for a specific volume of DMSO:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol )

Example for 1 mL of 10 mM stock solution: Mass (mg) = 10 mmol/L x 0.001 L x 345.4 g/mol

= 3.454 mg

Weighing: Carefully and accurately weigh the calculated amount of HDAC8-IN-1 powder

using a calibrated analytical balance in a sterile microcentrifuge tube.

Dissolution: Add the calculated volume of high-purity DMSO to the microcentrifuge tube

containing the weighed HDAC8-IN-1.

Mixing: Tightly cap the tube and vortex the solution vigorously for 2-5 minutes until the

powder is completely dissolved. A clear solution should be obtained. If complete dissolution

is not achieved, gentle warming (to no more than 60°C) or brief sonication can be applied.[9]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes. Store the aliquots at -80°C for long-term stability

(up to one year).[9] For short-term storage (up to one month), -20°C is acceptable.

Protocol for Preparing Working Solutions for Cell-Based
Assays
This protocol describes the preparation of working solutions from the 10 mM DMSO stock for

use in cell-based assays, ensuring the final DMSO concentration remains non-toxic to cells

(typically ≤0.5%).
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Materials:

10 mM HDAC8-IN-1 in DMSO stock solution

Sterile, complete cell culture medium or assay buffer

Sterile microcentrifuge tubes or 96-well plates

Calibrated micropipettes and sterile tips

Procedure:

Thawing Stock Solution: Thaw a single aliquot of the 10 mM HDAC8-IN-1 DMSO stock

solution at room temperature.

Intermediate Dilution (Optional but Recommended): To improve accuracy, especially for

lower final concentrations, prepare an intermediate dilution of the stock solution in the cell

culture medium or assay buffer.

Example: To prepare a 100 µM intermediate solution, add 10 µL of the 10 mM stock

solution to 990 µL of medium (a 1:100 dilution).

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the wells of

your cell culture plate containing cells and medium to achieve the desired final concentration.

Example: To achieve a final concentration of 1 µM in a well containing 100 µL of medium,

add 1 µL of the 1 µM intermediate solution or 0.1 µL of the 10 mM stock solution.

DMSO Control: It is critical to include a vehicle control in your experiment. This control

should contain the same final concentration of DMSO as the highest concentration of

HDAC8-IN-1 used in the assay.
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General Signaling Pathway of HDAC Inhibition
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Caption: General mechanism of HDAC8 inhibition leading to altered gene expression.
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Workflow for Preparing and Using HDAC8-IN-1
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Caption: Step-by-step workflow for HDAC8-IN-1 stock and working solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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